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Compound of Interest

Compound Name: 2-Ethylphenol-d10

Cat. No.: B3044203 Get Quote

An in-depth examination of 2-Ethylphenol-d10, a crucial internal standard for the precise

quantification of 2-ethylphenol in complex matrices. This guide serves as a comprehensive

resource for researchers, scientists, and professionals in drug development and environmental

analysis, detailing its properties, synthesis, and application in isotope dilution mass

spectrometry.

2-Ethylphenol-d10 is a deuterated analog of 2-ethylphenol, an organic compound of

significant interest due to its presence in environmental samples and its use as a biomarker of

exposure to various industrial chemicals. The substitution of ten hydrogen atoms with

deuterium atoms makes 2-Ethylphenol-d10 an ideal internal standard for quantitative analysis

by mass spectrometry. Its near-identical chemical and physical properties to the non-labeled

analyte ensure it behaves similarly during sample preparation and analysis, while its distinct

mass allows for accurate differentiation and quantification, minimizing matrix effects and

improving analytical precision.

Physicochemical Properties
2-Ethylphenol-d10 shares its fundamental chemical structure with 2-ethylphenol, with the key

difference being the isotopic labeling. This results in a higher molecular weight, which is the

basis of its utility in mass spectrometry. A summary of its key physicochemical properties is

presented in the table below.
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Property Value

CAS Number 721429-63-6

Unlabeled CAS Number 90-00-6

Molecular Formula C₈D₁₀O

Molecular Weight 132.23 g/mol

Synonyms
Phen-2,3,4,5-d4-ol, 6-(ethyl-d5)- (9CI), 2-

Ethylphenol-D10

Chemical Purity ≥98%[1]

Isotopic Purity ≥99 atom % D[1]

Synthesis of Deuterated Phenols
The synthesis of deuterated aromatic compounds like 2-Ethylphenol-d10 typically involves

hydrogen-deuterium (H-D) exchange reactions. While the specific synthesis route for 2-
Ethylphenol-d10 is proprietary to manufacturers, a general and effective method for

deuterating phenols is through acid-catalyzed H-D exchange. This process is particularly

effective for positions activated by the hydroxyl group (ortho and para positions on the aromatic

ring).[2]

A common approach involves heating the parent phenol in the presence of a deuterium source,

such as deuterium oxide (D₂O), and an acid catalyst.[2] Amberlyst-15, a strong acidic ion-

exchange resin, is a frequently used catalyst for this purpose as it can be easily removed from

the reaction mixture by filtration.[2] The ethyl group can be deuterated through similar

exchange reactions or by using deuterated starting materials in the synthesis of the ethylphenol

scaffold.
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General Synthesis Workflow for Deuterated Phenols
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A generalized workflow for the synthesis of deuterated phenols via acid-catalyzed H-D

exchange.

Application in Isotope Dilution Mass Spectrometry
The primary application of 2-Ethylphenol-d10 is as an internal standard in isotope dilution

mass spectrometry (IDMS) for the accurate quantification of 2-ethylphenol. IDMS is a powerful
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analytical technique that corrects for sample loss during preparation and variations in

instrument response.

The principle of IDMS involves adding a known amount of the isotopically labeled standard (2-
Ethylphenol-d10) to the sample containing the unlabeled analyte (2-ethylphenol). The sample

is then processed and analyzed by mass spectrometry (typically GC-MS or LC-MS). By

measuring the ratio of the signal from the analyte to the signal from the internal standard, the

concentration of the analyte in the original sample can be precisely calculated.

Isotope Dilution Mass Spectrometry Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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